2-bromo-5-(difluoromethyl)-1-methyl-1H-imidazole
Description
“2-bromo-5-(difluoromethyl)-1-methyl-1H-imidazole” is a compound that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The compound also has a bromine atom and a difluoromethyl group attached to the ring .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the imidazole ring, followed by the introduction of the bromine and difluoromethyl groups. This could potentially be achieved through methods such as nucleophilic substitution or electrophilic aromatic substitution .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the planar imidazole ring. The electronegative bromine and fluorine atoms would likely create regions of high electron density, which could influence the compound’s reactivity .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by the presence of the bromine and difluoromethyl groups. The bromine atom could potentially be replaced in a nucleophilic substitution reaction. The difluoromethyl group might also influence the compound’s reactivity due to the presence of the highly electronegative fluorine atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine and difluoromethyl groups could potentially increase the compound’s polarity, influencing properties such as solubility and boiling point .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-5-(difluoromethyl)-1-methyl-1H-imidazole involves the reaction of 2-bromo-1-methyl-1H-imidazole with difluoromethyl bromide in the presence of a base.", "Starting Materials": [ "2-bromo-1-methyl-1H-imidazole", "difluoromethyl bromide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 2-bromo-1-methyl-1H-imidazole to a reaction flask", "Add difluoromethyl bromide to the reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to a suitable temperature (e.g. 80-100°C) and stir for a suitable time (e.g. 12-24 hours)", "Cool the reaction mixture and filter the precipitate", "Wash the precipitate with a suitable solvent (e.g. water or ethanol)", "Dry the product under vacuum to obtain 2-bromo-5-(difluoromethyl)-1-methyl-1H-imidazole" ] } | |
CAS RN |
1781168-55-5 |
Product Name |
2-bromo-5-(difluoromethyl)-1-methyl-1H-imidazole |
Molecular Formula |
C5H5BrF2N2 |
Molecular Weight |
211 |
Purity |
95 |
Origin of Product |
United States |
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